Cas no 216955-76-9 ((E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride)

• Product Name: (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride
• CAS No: 216955-76-9
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 5260754
• PubChem ID: 22628233
• Update Time: 2025-06-26

(E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonyl chloride, 2-(3-chlorophenyl)-, (1E)-
• (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride

• Inchi： 1S/C8H6Cl2O2S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-6H/b5-4+
• InChI Key： NSMOTSSAVGZLGC-SNAWJCMRSA-N
• SMILES： C(/S(Cl)(=O)=O)=C\C1=CC=CC(Cl)=C1

Additional information on (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride

Introduction to (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride and its CAS No. 216955-76-9

(E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No.) 216955-76-9, is a key intermediate in the synthesis of various biologically active molecules. Its structural properties and reactivity make it a valuable tool for researchers exploring novel therapeutic agents.

The molecular structure of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride consists of an ethene backbone substituted with a sulfonyl chloride group and a 3-chlorophenyl moiety. This configuration imparts unique chemical characteristics that are highly useful in synthetic chemistry. The presence of the sulfonyl chloride group enhances the compound's reactivity, making it an excellent electrophile for nucleophilic substitution reactions. Additionally, the 3-chlorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride has emerged as a crucial building block in this endeavor. Its ability to undergo various chemical transformations allows for the creation of complex molecular architectures, which are essential for designing drugs that can interact selectively with biological receptors.

One of the most promising applications of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride is in the development of small-molecule inhibitors for kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. Researchers have leveraged the compound's reactivity to synthesize novel inhibitors that exhibit potent activity against these enzymes. For instance, derivatives of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further optimization.

The synthesis of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the chlorination of a suitable precursor, followed by sulfonylation to introduce the sulfonyl chloride group. Advanced techniques such as catalytic hydrogenation and protective group chemistry are often employed to ensure high yields and purity. The synthetic methodologies developed for this compound have set benchmarks for similar transformations, contributing to advancements in synthetic organic chemistry.

The biological activity of derivatives of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride has been extensively studied in recent years. Researchers have discovered that modifications to the 3-chlorophenyl group can significantly alter the compound's pharmacological properties. For example, substituting chlorine atoms with other functional groups can enhance binding affinity or modulate metabolic stability. These findings highlight the importance of structure-activity relationships (SAR) in drug design and underscore the utility of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride as a scaffold for developing new therapeutics.

In addition to its pharmaceutical applications, (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable intermediate for synthesizing polymers with tailored functionalities and agrochemicals with enhanced efficacy. The compound's ability to participate in diverse chemical reactions allows researchers to explore new frontiers in material design and crop protection strategies.

The safety and handling of (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when working with this compound to prevent skin contact. Additionally, adequate ventilation is essential to minimize inhalation risks.

The environmental impact of using (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride also deserves attention. Efforts are underway to develop greener synthetic routes that reduce waste and minimize environmental footprint. Researchers are exploring alternative methodologies that employ biocatalysis or renewable feedstocks to produce this compound more sustainably. These initiatives align with global efforts to promote green chemistry principles and ensure responsible chemical manufacturing practices.

In conclusion, (E)-2-(3-chlorophenyl)ethene-1-sulfonyl chloride, identified by its CAS No. 216955-76-9, is a versatile organic compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, the importance of compounds like this will only grow, driving further innovation and discovery in the chemical sciences.